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Compound of Interest

Compound Name: Carbamic azide, cyclohexyl-

Cat. No.: B15468453 Get Quote

Essential Safety and Handling Guide for
Carbamic Azide, Cyclohexyl-
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

carbamic azide, cyclohexyl-. As a compound containing both an azide and a carbamate

functional group, it presents significant potential hazards. This document outlines the

necessary precautions, personal protective equipment (PPE), emergency procedures, and

disposal protocols to ensure the safety of laboratory personnel.

I. Hazard Identification and Quantitative Data
Carbamic azide, cyclohexyl- is not a well-characterized compound in publicly available safety

literature. Therefore, its specific quantitative hazard data is limited. The information presented

below is based on the known hazards of organic azides and carbamates. Researchers must

handle this compound with extreme caution, assuming it to be highly toxic and potentially

explosive.

Table 1: Physicochemical and Toxicological Data (Analog-Based Estimates)
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Property Value Notes and Citations

Molecular Formula C₇H₁₂N₄O [1]

Molecular Weight 168.20 g/mol [1]

Appearance
Not available. Assume solid or

oil.

Stability

Potentially explosive. Sensitive

to heat, shock, friction, and

light.[1][2] Organic azides

should be handled with

extreme care.[1]

The stability of organic azides

is influenced by the carbon-to-

nitrogen ratio.[1][3]

Toxicity
No specific data available.

Assumed to be highly toxic.

The azide functional group is

known to be highly toxic, with

effects similar to cyanide.[3][4]

[5] Carbamates are a class of

pesticides known to inhibit

acetylcholinesterase.[6][7]

Routes of Exposure
Inhalation, skin absorption,

ingestion, eye contact.[1][6][8]

Permissible Exposure Limit

(PEL)
Not established.

Handle with engineering

controls to minimize any

exposure.

Lethal Dose (LD50)

Not available. For sodium

azide, a related inorganic

azide, the oral LD50 in rats is

27 mg/kg.[3][5]

This value is for a different

compound and should only be

used as a rough indicator of

high toxicity.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling carbamic azide, cyclohexyl-.
The following table outlines the minimum required PPE.

Table 2: Required Personal Protective Equipment
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Body Part Equipment
Specifications and
Citations

Hands
Double-gloved with nitrile or

neoprene gloves.

Ensure gloves are regularly

inspected for tears or

degradation.[9][10]

Eyes/Face
Chemical splash goggles and

a face shield.

Standard safety glasses are

not sufficient.[11]

Body Flame-resistant lab coat.

A chemical-resistant apron

should be worn over the lab

coat.

Respiratory
A properly fitted respirator with

organic vapor cartridges.

To be used in a certified

chemical fume hood.[12][13]

Feet
Closed-toe, chemical-resistant

shoes.
[12]

III. Operational Plan: Step-by-Step Handling
Protocol
This protocol is designed for the safe handling of carbamic azide, cyclohexyl- in a laboratory

setting. All steps must be performed within a certified chemical fume hood with the sash at the

lowest possible working height. A blast shield is also required.[8][14]

Experimental Workflow Diagram
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Preparation

Handling

Cleanup and Decontamination

Don all required PPE

Prepare and inspect chemical fume hood and blast shield

Assemble all necessary non-metallic equipment and reagents

Carefully weigh the required amount of Carbamic azide, cyclohexyl- using non-metallic tools

Dissolve in a suitable, non-halogenated solvent

Perform the reaction at the lowest possible temperature

Quench any unreacted azide

Decontaminate all glassware and surfaces

Segregate and label all waste streams
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Waste Generation

On-Site Treatment

Waste Collection

Final Disposal

Unreacted Carbamic azide, cyclohexyl-

Quench unreacted azide with a suitable reducing agent

Contaminated solvents and materials

Collect contaminated solid waste in a separate labeled containerCollect quenched liquid waste in a labeled, sealed container

Arrange for hazardous waste pickup by certified personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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